Cas no 58824-50-3 (.)

• Product Name: .
• CAS No: 58824-50-3
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD21232064
• CID: 1611286
• PubChem ID: 16726115
• Update Time: 2024-03-01

. Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-ethenyl-3-methoxy-
• 1-(3-methoxyphenyl)prop-2-en-1-ol;α-(m-Methoxyphenyl)-allylalkohol;1-(m-Anisyl)-allylalkohol;1-(3-methoxyphenyl)-2-propen-1-ol;1-(3-methoxy-phenyl)-prop-2-en-1-ol;
• 1-(3-Methoxyphenyl)prop-2-en-1-ol
• Benzenemethanol, α-ethenyl-3-methoxy-
• .

• MDL： MFCD21232064
• Inchi： 1S/C10H12O2/c1-3-10(11)8-5-4-6-9(7-8)12-2/h3-7,10-11H,1H2,2H3
• InChI Key： FDESMAFLUNEGPG-UHFFFAOYSA-N
• SMILES： COC1C=C(C(O)C=C)C=CC=1

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46000
• LogP: 1.91460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles